Cas no 731770-29-9 (ethyl 2-fluoro-3-oxo-3-(pyridin-4-yl)propanoate)

• Product Name: ethyl 2-fluoro-3-oxo-3-(pyridin-4-yl)propanoate
• CAS No: 731770-29-9
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 559260
• PubChem ID: 10330780
• Update Time: 2025-11-02

ethyl 2-fluoro-3-oxo-3-(pyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinepropanoicacid, a-fluoro-b-oxo-, ethyl ester
• 4-Pyridinepropanoic acid, alpha-fluoro-beta-oxo-, ethyl ester (9CI)
• ethyl 2-fluoro-3-oxo-3-pyridin-4-ylpropanoate
• ethyl 2-fluoro-3-oxo-3-(pyridin-4-yl)propanoate
• EN300-1457744
• DTXSID30438211
• SCHEMBL1380026
• 731770-29-9
• 4-PYRIDINEPROPANOIC ACID, ALPHA-FLUORO-BETA-OXO-, ETHYL ESTER

• Inchi： 1S/C10H10FNO3/c1-2-15-10(14)8(11)9(13)7-3-5-12-6-4-7/h3-6,8H,2H2,1H3
• InChI Key： OFJCCPUVEJNLKP-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)C(C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 211.06447134g/mol
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.3Ų

Additional information on ethyl 2-fluoro-3-oxo-3-(pyridin-4-yl)propanoate

Ethyl 2-Fluoro-3-oxo-3-(pyridin-4-yl)propanoate (CAS 731770-29-9): A Versatile Fluorinated Building Block in Modern Organic Synthesis

In the rapidly evolving field of fluorinated organic compounds, ethyl 2-fluoro-3-oxo-3-(pyridin-4-yl)propanoate (CAS 731770-29-9) has emerged as a valuable synthetic intermediate with wide-ranging applications in pharmaceutical research and material science. This fluorinated pyridine derivative combines the unique electronic properties of fluorine with the structural versatility of pyridine, making it particularly attractive for designing bioactive molecules and functional materials.

The molecular structure of ethyl 2-fluoro-3-oxo-3-(pyridin-4-yl)propanoate features three key functional groups: an ethyl ester, a β-fluoro-α,β-unsaturated ketone, and a pyridyl moiety. This trifunctional architecture enables diverse chemical transformations, addressing one of the most searched questions in synthetic chemistry: "How to modify fluorinated building blocks for drug discovery?" Recent studies highlight its utility in constructing fluorinated heterocycles, a class of compounds receiving growing attention in medicinal chemistry due to their improved metabolic stability and membrane permeability.

From a synthetic perspective, CAS 731770-29-9 serves as an excellent precursor for pharmaceutical intermediates, particularly in the development of kinase inhibitors and receptor modulators. The presence of both fluorine and pyridine rings aligns with current trends in drug design, where researchers frequently search for "fluorine-containing bioactive molecules" and "nitrogen-rich pharmacophores". The compound's ethyl 2-fluoro-3-oxo-propanoate segment offers multiple sites for nucleophilic attack, enabling efficient derivatization strategies.

In material science applications, the pyridin-4-yl propanoate moiety contributes to the development of advanced functional materials. Recent patent literature reveals growing interest in such fluorinated compounds for organic electronics, with particular focus on their use in OLED materials and liquid crystal displays. This addresses another hot search topic: "Fluorinated materials for energy applications". The electron-withdrawing nature of both the fluorine and carbonyl groups enhances charge transport properties, making ethyl 2-fluoro-3-oxo-3-(pyridin-4-yl)propanoate a promising candidate for optoelectronic applications.

The synthesis of 731770-29-9 typically involves condensation reactions between pyridine-4-carbaldehyde and fluorinated active methylene compounds, followed by esterification. This process has been optimized in recent years to answer the frequently asked question: "How to prepare fluorinated β-keto esters efficiently?" Modern synthetic protocols emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable manufacturing practices.

Analytical characterization of ethyl 2-fluoro-3-(pyridin-4-yl)-3-oxopropanoate presents unique challenges and opportunities. The fluorine atom introduces distinctive features in NMR spectra (particularly ¹⁹F NMR), while the conjugated system shows characteristic UV-Vis absorption. These properties make it valuable for method development studies, addressing another common search query: "Analytical techniques for fluorinated compounds". Recent advancements in hyphenated techniques (LC-MS, GC-MS) have significantly improved the detection and quantification of such molecules.

In drug discovery, the 2-fluoro-3-oxo-propanoate fragment serves as a versatile handle for structure-activity relationship (SAR) studies. Medicinal chemists frequently modify this scaffold to explore questions like "How does fluorine substitution affect drug potency?" The pyridine nitrogen offers additional coordination sites for metal complexation, expanding potential applications in diagnostic imaging and therapeutic agents. Current research focuses on leveraging these properties for targeted drug delivery systems.

The commercial availability of CAS 731770-29-9 has increased significantly in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers now offer various purity grades, from standard research quantities to GMP-grade material for preclinical studies. This availability directly responds to market needs expressed in search trends like "Source fluorinated pharmaceutical intermediates" and "High-purity pyridine derivatives".

From a regulatory perspective, proper handling of ethyl 2-fluoro-3-oxo-3-(pyridin-4-yl)propanoate requires standard laboratory safety protocols. While not classified as hazardous under most jurisdictions, its β-fluoro carbonyl structure warrants careful handling to prevent decomposition. This practical consideration addresses common laboratory safety queries regarding "Handling fluorinated esters" and "Stability of α-fluoroketones".

Looking forward, 731770-29-9 is poised to play an increasingly important role in multiple scientific domains. Its unique combination of fluorine chemistry and pyridine functionality positions it as a key building block for next-generation materials and therapeutics. As research continues to explore "New applications of fluorinated heteroaromatics" and "Sustainable synthesis of functionalized esters", this compound will undoubtedly remain at the forefront of innovation in organic chemistry and related fields.